molecular formula C5H10N2O7 B8421260 4,5-Bis(nitrooxy)pentyl alcohol

4,5-Bis(nitrooxy)pentyl alcohol

Cat. No.: B8421260
M. Wt: 210.14 g/mol
InChI Key: YIKBPQXUVMZKQC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4,5-Bis(nitrooxy)pentyl alcohol is a useful research compound. Its molecular formula is C5H10N2O7 and its molecular weight is 210.14 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C5H10N2O7

Molecular Weight

210.14 g/mol

IUPAC Name

(5-hydroxy-1-nitrooxypentan-2-yl) nitrate

InChI

InChI=1S/C5H10N2O7/c8-3-1-2-5(14-7(11)12)4-13-6(9)10/h5,8H,1-4H2

InChI Key

YIKBPQXUVMZKQC-UHFFFAOYSA-N

Canonical SMILES

C(CC(CO[N+](=O)[O-])O[N+](=O)[O-])CO

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 18.7 g of 4,5-bis(nitrooxy)pentyl acetate in 150 mL of EtOH at 25° C. was added 2.96 g of NaOH. The mixture was stirred for 90 min, quenched by addition of NaHCO3 sat., extracted with EtOAc, washed with brine and dried over sodium sulfate. Purification by flash chromatography afforded 6.3 g of the desired compound as an orange oil. 1H NMR (acetone-d6, 500 MHz): δ 5.56 (m, 1H), 5.01 (dd, 1H), 4.73 (dd, 1H), 3.68 (t, 1H), 3.60 (m, 2H), 1.93-1.86 (m, 2H), 1.69-1.64 (m, 2H).
Name
4,5-bis(nitrooxy)pentyl acetate
Quantity
18.7 g
Type
reactant
Reaction Step One
Name
Quantity
2.96 g
Type
reactant
Reaction Step One
Name
Quantity
150 mL
Type
solvent
Reaction Step One

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